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Diagnostic Performance of the Furosemide Stress Test

The table below summarizes the diagnostic accuracy of the FST for predicting different clinical outcomes, as

reported in meta-analyses and specific cohort studies.

. e . Diagnostic
Outcome Study Type / Sensitivity Specificity AUROC Odds Rati
s Ratio
Predicted Population (95% Cl) (95% Cl) (95% CI)
(95% CI)
AKI Meta-analysis (11 0.81 (0.74- 0.88 (0.82- 0.88 29.69 (17.00-
Progression trials, 517 patients) 0.87) 0.92) 51.85)
[1] [2] [3]
Need for RRT Meta-analysis (11 0.84 (0.72- 0.77 (0.64- 0.86 13.59 (5.74-
trials, 1017 patients)  0.91) 0.87) 32.17)
[1] [2] [3]
Need for RRT Meta-analysis - - - Relative DOR:
(Early AKI) (Subgroup) [1] [2] 5.75 (2.51-
13.33)
AKI Prospective Cohort 6h: 71.43% 6h: 100% 6h: 0.87 -
Progression (PICU, 41 children)
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. . Diagnostic

Outcome Study Type / Sensitivity Specificity AUROC Odds Rati
s Ratio
Predicted Population (95% ClI) (95% Cl) (95% Cl)
(95% CI)

(Children) [4]
Liberation Prospective 85.5%* 72.7%* 0.87* -
from KRT Observational (98

patients) [5]

Note: AUROC = Area Under the Receiver Operating Characteristic Curve; RRT = Renal Replacement
Therapy; KRT = Kidney Replacement Therapy;, PICU = Pediatric Intensive Care Unit. *Values for

sensitivity and specificity calculated from primary endpoint data in [5].

Standardized Experimental Protocol for FST

For reproducible results in a clinical or research setting, the FST should be conducted following a

standardized protocol. The key methodological steps are outlined below.

1. Patient Selection & Prerequisites: The test is ideally performed on patients with early AKI
(KDIGO Stage 1 or 2) [6] [7]. Patients must be clinically euvolemic and hemodynamically stable
to ensure a valid response [6]. Key exclusion criteria include known allergy to sulfonamides, severe
hypovolemia, and significant electrolyte disturbances [6].
2. Furosemide Dosing: The dose is weight-based and adjusted for prior diuretic exposure [6] [7]:

o Furosemide-naive patients: 1.0 mg/kg intravenous.

o Patients with prior loop diuretic exposure: 1.5 mg/kg intravenous.
3. Administration & Monitoring: The medication is administered as a slow intravenous bolus over
20-30 minutes [6]. Urine output is measured hourly for 2 hours post-administration in the original
protocol [7], though some pediatric and liberation protocols monitor for 4-6 hours [4] [8].
4. Interpretation of Results: The test is typically considered positive (non-response) if the urine
volume is:

o <200 mL in the first 2 hours (for adults) [7].

o < 1-4 mL/kg/h over 2-6 hours (for children, with lower values indicating higher risk for RRT)

[8]. A positive test indicates a high risk of AKI progression.

Physiological Mechanism and Signaling Pathway
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The FST acts as a dynamic test of tubular function. Its mechanism can be visualized through the following

pathway, which explains how it predicts renal recovery or failure:

The diagram illustrates that a poor response to FST is a strong indicator of significant tubular dysfunction, as

multiple steps in the pathway can be impaired during AKI [6] [9].

Clinical and Research Context

e Comparison with Biomarkers: In a direct comparison, the 2-hour urine output after FST (AUROC
0.87) significantly outperformed individual urinary biomarkers like NGAL, IL-18, and KIM-1 in
predicting progression to Stage 3 AKI. Combining FST with biomarkers did not statistically improve
risk stratification over FST alone [7].

¢ Novel Application for KRT Liberation: Recent evidence shows FST is valuable for deciding when to
stop KRT. In patients who developed spontaneous diuresis, a positive FST (>200 mL/2h) predicted
successful liberation from KRT with a high likelihood, while most FST-negative patients required KRT
resumption [5].

¢ Limitations and Contraindications: The test's accuracy can be compromised by factors affecting
furosemide pharmacokinetics, such as hypoalbuminemia, concurrent use of NSAIDs, or
hyperuremia [9]. It is contraindicated in hypovolemia and anuria [6].

In summary, the Furesemide Stress Test is a functionally informative, dynamic test with excellent predictive

power for AKI progression and renal recovery, often outperforming static biomarkers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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